- Comparison between ground and excited state reactivity of cyclopropenes: thermolysis and far-UV (185 nm) photolysis of spiro[2.4]hept-1-ene, Journal of the Chemical Society, 1983, (24), 1504-5
Cas no 930-51-8 (Cyclopentylacetylene)
Cyclopentylacetylene is a specialized alkyne compound with the molecular formula C₇H₁₀, featuring a cyclopentyl group attached to an acetylene moiety. This highly reactive intermediate is valued in organic synthesis for its ability to participate in cycloaddition, coupling, and polymerization reactions. Its strained ring structure enhances reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The compound's stability under controlled conditions allows for precise functionalization, while its compact structure facilitates sterically demanding transformations. Cyclopentylacetylene is typically handled under inert atmospheres due to its sensitivity to air and moisture. Its versatility and selectivity make it a preferred choice for constructing complex molecular architectures in research and industrial applications.
Cyclopentylacetylene structure
Product Name:Cyclopentylacetylene
CAS No:930-51-8
MF:C7H10
MW:94.1543021202087
MDL:MFCD00013744
CID:805184
PubChem ID:136725
Update Time:2025-11-02
Cyclopentylacetylene Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentane, ethynyl-
- Cyclopentylacetylene
- ethynylcyclopentane
- Ethynylcyclopentane (ACI)
- 1-Ethynylcyclopentane
- Cyclopentylethyne
- Cyclopentylacetylene, 90%
- SY102046
- 930-51-8
- DB-004025
- F16298
- EN300-104111
- MFCD00013744
- Cyclopentyl acetylene
- Cyclopentyl-acetylen
- AKOS015902107
- Ethynylcyclopentane #
- ethynylcylopentane
- ethynyl-cyclopentane
- DTXSID4074726
- 54140-30-6
-
- MDL： MFCD00013744
- Inchi： 1S/C7H10/c1-2-7-5-3-4-6-7/h1,7H,3-6H2
- InChI Key： TXVJSWLZYQMWPC-UHFFFAOYSA-N
- SMILES： C#CC1CCCC1
Computed Properties
- Exact Mass: 94.07830
- Monoisotopic Mass: 94.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 87.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Yellow transparent liquid
- Density: 0.812 g/mL at 25 °C(lit.)
- Melting Point: Not available
- Boiling Point: 107-109 °C
- Flash Point: Fahrenheit: 33.8 ° f
Celsius: 1 ° c - Refractive Index: n20/D 1.432(lit.)
- PSA: 0.00000
- LogP: 1.80980
- Solubility: Not determined
- Vapor Pressure: 46.8±0.1 mmHg at 25°C
Cyclopentylacetylene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H302-H319
- Warning Statement： P210-P305+P351+P338
- Hazardous Material transportation number：UN 3295 3/PG 2
- WGK Germany：2
- Hazard Category Code： 11-22
- Safety Instruction： S; S16; S7/9
-
Hazardous Material Identification：
- HazardClass：3
- Risk Phrases：R11
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cyclopentylacetylene Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Cyclopentylacetylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53483-1g |
Cyclopentylacetylene, 97% |
930-51-8 | 97% | 1g |
￥868.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53483-5g |
Cyclopentylacetylene, 97% |
930-51-8 | 97% | 5g |
￥3282.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53483-25g |
Cyclopentylacetylene, 97% |
930-51-8 | 97% | 25g |
￥11572.00 | 2023-04-13 | |
| TRC | C993030-10mg |
Cyclopentylacetylene |
930-51-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C993030-50mg |
Cyclopentylacetylene |
930-51-8 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C993030-100mg |
Cyclopentylacetylene |
930-51-8 | 100mg |
$ 80.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 650331-1G |
Cyclopentylacetylene |
930-51-8 | 1g |
¥466.84 | 2023-12-01 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 650331-5G |
Cyclopentylacetylene |
930-51-8 | 5g |
¥1528.25 | 2023-12-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C914773-1g |
Cyclopentylacetylene |
930-51-8 | 97% | 1g |
928.80 | 2021-05-17 | |
| abcr | AB105076-1 g |
Cyclopentylacetylene, 90%; . |
930-51-8 | 90% | 1 g |
€146.50 | 2023-07-20 |
Cyclopentylacetylene Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of linear alkynes by rearrangement, Science of Synthesis, 2008, 43, 469-554
Production Method 3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Iodine Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Iodine Solvents: Tetrahydrofuran
Reference
- Vinylic organoboranes. 1. A convenient synthesis of acetylenes via the reaction of lithium (1-alkynyl) organoborates with iodine, Journal of Organic Chemistry, 1986, 51(24), 4507-11
Production Method 4
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; overnight, 25 °C
1.2 2 h
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 1.5 h, -78 °C; rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; 15 min
1.2 2 h
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 1.5 h, -78 °C; rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; 15 min
Reference
- The synthesis and reactions of alkynylboranes and "ate" complexes, 1976, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide , Water , Cuprous chloride Solvents: Dimethylformamide ; 12 h, 120 °C
Reference
- Synthesis of aromatic terminal allenes and aliphatic terminal alkynes from hydrazones using calcium carbide as an acetylene source, Organic Chemistry Frontiers, 2020, 7(4), 702-708
Production Method 6
Reaction Conditions
Reference
- Convenient stereospecific synthesis of terminal acetylenes via the treatment of lithium ethynyltrialkylborates with iodine, Journal of Organic Chemistry, 1974, 39(5), 731-2
Cyclopentylacetylene Raw materials
- Lithium Acetylide-ethylenediamine (1:1)
- Spiro[2.4]hept-1-ene
- Borane, tricyclopentyl-
- Cyclopentanone Tosylhydrazone
Cyclopentylacetylene Preparation Products
Cyclopentylacetylene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:930-51-8)Cyclopentylacetylene
Order Number:A1211706
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):330.0
Email:sales@amadischem.com
Cyclopentylacetylene Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
930-51-8 (Cyclopentylacetylene) Related Products
- 942577-24-4(Bicyclo[2.2.1]heptane, 2-ethynyl-)
- 55944-43-9(1-Heptyne, 3-ethyl-)
- 54140-30-6(Cyclopentylacetylene)
- 40276-93-5(3-Methyl-1-hexyne)
- 52318-87-3(Cyclopentane, 1-ethynyl-2-methyl-, (1R,2R)-rel-)
- 104127-28-8(Cyclopentane, 1-ethynyl-2-methyl-, cis-)
- 28509-11-7(1-ethynyl-1-methylcyclopentane)
- 116279-08-4(3-Cyclopentylpropyne)
- 1271-47-2(Ethynylferrocene (>90%))
- 63873-36-9(1,7-OCTADIYNE, 3,6-DIMETHYL-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:930-51-8)Cyclopentylacetylene
Purity:99%
Quantity:5g
Price ($):330.0